2-(1,3-dihydro-2-benzofuran-5-yl)acetonitrile
Overview
Description
2-(1,3-dihydro-2-benzofuran-5-yl)acetonitrile, also known as 2-benzofuran-5-acetonitrile, is a natural product that has recently been studied for its potential applications in scientific research. This compound has been found to have a wide range of biochemical and physiological effects and has been used in various laboratory experiments.
Scientific Research Applications
Organic Synthesis
2-(1,3-Dihydro-2-benzofuran-5-yl)acetonitrile serves as a versatile intermediate in organic synthesis. Its structure is amenable to various chemical reactions, making it a valuable building block for constructing complex organic compounds. For instance, it can undergo cycloaddition reactions to form polycyclic structures that are prevalent in natural products and pharmaceuticals .
Pharmacology
In the field of pharmacology, this compound has shown promise due to the biological activity of benzofuran derivatives. Benzofurans are known for their anti-tumor, antibacterial, anti-oxidative, and anti-viral activities. As such, 2-(1,3-dihydro-2-benzofuran-5-yl)acetonitrile could be a precursor in the synthesis of new drugs with these properties .
Material Science
The benzofuran moiety is significant in material science, particularly in the development of organic electronic materials. Its electronic properties can be harnessed for use in organic light-emitting diodes (OLEDs) and other semiconductor applications. The compound’s potential in forming conductive polymers or small molecules for electronic devices is an area of ongoing research .
Analytical Chemistry
This compound can be used as a standard or reference material in analytical chemistry, particularly in techniques like NMR, HPLC, LC-MS, and UPLC. It helps in the identification and quantification of substances within a sample and can be used to develop new analytical methodologies .
Agrochemicals
Benzofuran derivatives have applications in the agrochemical industry. They can be used to synthesize compounds with herbicidal properties. The structural flexibility of 2-(1,3-dihydro-2-benzofuran-5-yl)acetonitrile allows for the creation of various derivatives that could act as potent agrochemical agents .
Dyestuff Production
In the production of dyestuffs, benzofuran derivatives can contribute to the synthesis of novel dyes. Their aromatic structure is conducive to the formation of stable, brightly colored compounds that can be used in textile and other industries requiring pigmentation .
Mechanism of Action
Target of Action
Benzofuran compounds, which this molecule is a derivative of, have been shown to exhibit strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .
Mode of Action
Benzofuran derivatives have been found to interact with various biological targets, leading to changes in cellular processes . The specific interactions and resulting changes would depend on the exact structure and functional groups present in the benzofuran derivative.
Biochemical Pathways
Benzofuran derivatives have been found to affect a variety of biochemical pathways due to their broad range of biological activities . The affected pathways and their downstream effects would depend on the specific targets of the compound.
Result of Action
Benzofuran derivatives have been found to exhibit a variety of biological activities, including anti-tumor, antibacterial, anti-oxidative, and anti-viral activities . The specific effects would depend on the compound’s targets and mode of action.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(1,3-dihydro-2-benzofuran-5-yl)acetonitrile involves the reaction of 2-benzofuran-5-carboxaldehyde with malononitrile in the presence of a base to form the corresponding enamine intermediate, which is then hydrolyzed to yield the final product.", "Starting Materials": [ "2-benzofuran-5-carboxaldehyde", "malononitrile", "base (e.g. sodium ethoxide)" ], "Reaction": [ "Step 1: Dissolve 2-benzofuran-5-carboxaldehyde (1.0 equiv) and malononitrile (2.0 equiv) in ethanol or another suitable solvent.", "Step 2: Add a base (e.g. sodium ethoxide) to the reaction mixture and stir at room temperature for several hours.", "Step 3: Isolate the resulting enamine intermediate by filtration or other suitable method.", "Step 4: Hydrolyze the enamine intermediate by refluxing in dilute acid (e.g. hydrochloric acid) to yield the final product, 2-(1,3-dihydro-2-benzofuran-5-yl)acetonitrile.", "Step 5: Purify the product by recrystallization or other suitable method." ] } | |
CAS RN |
169828-12-0 |
Product Name |
2-(1,3-dihydro-2-benzofuran-5-yl)acetonitrile |
Molecular Formula |
C10H9NO |
Molecular Weight |
159.2 |
Purity |
95 |
Origin of Product |
United States |
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